Cas no 2228828-15-5 (2,2,2-trifluoro-1-3-(2-methylphenyl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(2-methylphenyl)phenylethan-1-one
• CAS No: 2228828-15-5
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• CID: 6029669
• PubChem ID: 165631584
• Update Time: 2025-10-28

2,2,2-trifluoro-1-3-(2-methylphenyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-3-(2-methylphenyl)phenylethan-1-one
• EN300-1952682
• 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one
• 2228828-15-5

• Inchi： 1S/C15H11F3O/c1-10-5-2-3-8-13(10)11-6-4-7-12(9-11)14(19)15(16,17)18/h2-9H,1H3
• InChI Key： XAOCEQNLIYHJOH-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC(=C1)C1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 264.07619946g/mol
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2,2-trifluoro-1-3-(2-methylphenyl)phenylethan-1-one

Research Briefing on 2,2,2-Trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one (CAS: 2228828-15-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one (CAS: 2228828-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one as a versatile intermediate in the synthesis of fluorinated organic molecules, which are increasingly important in medicinal chemistry. The trifluoromethyl group in this compound enhances its metabolic stability and bioavailability, making it a promising candidate for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one as selective COX-2 inhibitors, showcasing their potential as anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a robust foundation for further preclinical development.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A recent preprint on bioRxiv reported that 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one derivatives exhibit potent inhibitory activity against protein kinases involved in tumor proliferation. The researchers employed high-throughput screening and crystallography to elucidate the mechanism of action, revealing a unique binding mode that could be exploited for the design of next-generation kinase inhibitors.

The synthetic accessibility of 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new protocol employs eco-friendly catalysts and reduces the reliance on hazardous reagents, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one in targeted drug delivery systems. Preliminary data suggest that its fluorinated structure could enhance the tissue specificity of nanoparticle-based therapeutics, particularly in crossing the blood-brain barrier for neurological applications. These developments underscore the compound's versatility and its growing importance in advancing precision medicine.

In conclusion, 2,2,2-trifluoro-1-[3-(2-methylphenyl)phenyl]ethan-1-one represents a valuable scaffold in modern drug discovery, with demonstrated applications across multiple therapeutic areas. Its unique physicochemical properties, combined with recent synthetic advancements, position it as a key player in the development of next-generation pharmaceuticals. Future research should focus on expanding its therapeutic repertoire and optimizing its pharmacokinetic profile for clinical translation.